2-Amino-1-(4-(difluoromethyl)piperidin-1-yl)propan-1-one
Overview
Description
2-Amino-1-(4-(difluoromethyl)piperidin-1-yl)propan-1-one is a biochemical compound. It has a molecular formula of C8H16N2O and a molecular weight of 156.23 .
Molecular Structure Analysis
The compound has a molecular formula of C8H16N2O. It has a density of 1.0±0.1 g/cm3, a boiling point of 284.1±23.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C .Physical And Chemical Properties Analysis
The compound has a density of 1.0±0.1 g/cm3, a boiling point of 284.1±23.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C. It has an enthalpy of vaporization of 52.3±3.0 kJ/mol and a flash point of 125.6±22.6 °C .Scientific Research Applications
Medicinal Chemistry and Drug Design
This compound, with its piperidine nucleus, is a valuable building block in medicinal chemistry. Piperidine derivatives are known for their wide range of biological activities and are commonly used in the design of new pharmacological agents . They have been utilized as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertensive, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and anticoagulant agents .
Agriculture
In the agricultural sector, piperidine derivatives can play a role in the development of new pesticides and herbicides. Their structural versatility allows for the synthesis of compounds that can interact with specific biological targets in pests and weeds, potentially leading to more effective and selective agrochemicals.
Material Science
The compound’s potential applications in material science include the development of novel polymers with enhanced properties. Its incorporation into polymer chains could lead to materials with improved thermal stability, chemical resistance, or mechanical strength.
Environmental Science
In environmental science, derivatives of piperidine can be explored for their ability to bind to pollutants or to act as catalysts in the breakdown of environmental contaminants. This could lead to more efficient methods of detoxifying polluted sites or even in the design of sensors for environmental monitoring.
Biochemistry
Biochemically, this compound could be used as a precursor in the synthesis of complex molecules that mimic natural products or enzymes. Such molecules could be instrumental in studying biochemical pathways or in the development of new biochemical assays.
Pharmacology
Pharmacologically, the compound’s derivatives could be investigated for their therapeutic potential. Given the broad range of activities exhibited by piperidine derivatives, there is a possibility of discovering new drugs for various diseases, including those for which treatment options are currently limited .
Analytical Chemistry
In analytical chemistry, this compound could be used to synthesize new reagents for the detection or quantification of biomolecules. Its reactivity and ability to form stable derivatives with a variety of functional groups make it a candidate for developing novel analytical methods.
Synthetic Organic Chemistry
Finally, in synthetic organic chemistry, this compound serves as a versatile intermediate. It can undergo various chemical transformations, enabling the synthesis of a wide array of complex organic molecules. This is crucial for the discovery and development of new synthetic routes in organic synthesis.
properties
IUPAC Name |
2-amino-1-[4-(difluoromethyl)piperidin-1-yl]propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16F2N2O/c1-6(12)9(14)13-4-2-7(3-5-13)8(10)11/h6-8H,2-5,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXVSNUSYFWBZKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCC(CC1)C(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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